Trimethobenzamide

• IUPAC Name: N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H28N2O5/c1-23(2)10-11-28-17-8-6-15(7-9-17)14-22-21(24)16-12-18(25-3)20(27-5)19(13-16)26-4/h6-9,12-13H,10-11,14H2,1-5H3,(H,22,24)
• InChI Key: FEZBIKUBAYAZIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C21H28N2O5
• Related CAS: 554-92-7 (mono-hydrochloride)
• DSSTOX Substance ID: DTXSID8023711
• Molecular Weight: 388.5 g/mol
• Physical Description: Solid
• Solubility: WHITE CRYSTALLINE POWDER; SLIGHT PHENOLIC ODOR; SOL IN WARM ALC; INSOL IN ETHER & BENZENE /HYDROCHLORIDE/, PKA: 8.27; FREELY SOL IN ETHANOL & CHLOROFORM; INSOL IN PETROLEUM ETHER /HYDROCHLORIDE/, 3.98e-02 g/L
• Mechanism of Action: The mechanism of action of trimethobenzamide as determined in animals is obscure, but may involve the chemoreceptor trigger zone (CTZ), an area in the medulla oblongata through which emetic impulses are conveyed to the vomiting center; direct impulses to the vomiting center apparently are not similarly inhibited., DRUG...SHOWN TO INHIBIT STIMULI @ CHEMORECEPTOR TRIGGER ZONE IN ANIMALS... /HYDROCHLORIDE SALT/
• CAS RN: 138-56-7
• Melting Point: 188.7 °C

Description

Trimethobenzamide is an antiemetic used to prevent nausea and vomiting. It is often used after surgery or to treat nausea caused by gastroenteritis. It is available in oral and injectable formulations.

Synthesis Analysis

The synthesis of this compound involves the alkylation of the sodium salt of p-hydroxybenzaldehyde with 2-dimethylaminoethyl chloride to afford the ether. This is followed by reductive amination of the aldehyde in the presence of ammonia to give the diamine. Acylation of that product with 3,4,5-trimethoxybenzoyl chloride affords this compound.

Molecular Structure Analysis

This compound is chemically known as N-[ρ-[2-(dimethylamino)ethoxy]benzyl]-3,4,5-trimethoxybenzamide monohydrochloride. It has a molecular weight of 424.92.

Chemical Reactions Analysis

This compound is the amide obtained by formal condensation of 3,4,5-trihydroxybenzoic acid with 4-[2-(N,N-dimethylamino)ethoxy]benzylamine.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C21H28N2O5 and a molar mass of 388.464 g·mol−1.

Scientific Research Applications

• Cardiovascular Effects :

  • TMB was investigated for its hypotensive properties and potential antiarrhythmic effects. In studies involving anesthetized dogs, it was found that TMB can prolong the duration of induced auricular fibrillation but has little effect on preventing arrhythmias. Additionally, TMB may protect the heart from ventricular fibrillation (Benslay & McCutcheon, 1961).

• Teratogenic Effects in Experimental Studies :

  • Research on Wistar albino female rats showed that TMB caused dose-dependent developmental retardation in bone and cartilage tissue, as well as a reduction in fetal body weight. However, no macroscopic congenital abnormalities were observed (Bayhan, Askar, & Ketani, 2005).

• Use in Chemotherapy-Induced Nausea and Vomiting :

  • In a study of 55 patients undergoing chemotherapy, TMB was found to be significantly more effective than a placebo in controlling nausea and reducing the incidence of vomiting (Hurley & Eshelman, 1980).

• Effects on Neonatal Rats Exposed In Utero :

  • TMB exposure in utero in rats was associated with growth retardation, neurological damage in the developing brain and intestine, and hepatic damage. These findings suggest caution in prescribing TMB during pregnancy (Erol, Gökçimen, & Özdemir, 2011).

• Comparative Toxicity and Teratogenicity Studies :

  • In comparative studies involving different antiemetic drugs, TMB showed more toxic and teratogenic potential than other drugs like metoclopramide, suggesting it should be used cautiously (Fazlıoğulları et al., 2013).

• Application in Radiation Sickness :

  • TMB (Tigan) was used to prevent nausea and vomiting in patients undergoing radiation therapy. It was found to be effective in preventing these symptoms in 80% of the cases, though it was not effective in controlling other symptoms of radiation sickness (Reboul, Delorme, Tavernier, & Geindre, 1961).

• Analytical Methods for Determination of TMB :

  • Research has been conducted to develop robust methods for the determination of TMB in pharmaceutical forms, such as a chromatographic method for TMB in capsules and injections, indicating its importance in pharmaceutical quality control (Naviasky, 1985).

Mechanism of Action

Target of Action

Trimethobenzamide is an antagonist of the D2 receptor . The primary target of this compound is believed to be the chemoreceptor trigger zone (CTZ) , an area in the medulla oblongata .

Mode of Action

It is believed to involve thechemoreceptor trigger zone (CTZ) . In animals, it has been observed that this compound inhibits the emetic response to apomorphine, a dopamine agonist . This suggests that this compound may exert its antiemetic effects by antagonizing dopamine receptors in the CTZ .

Biochemical Pathways

Given its antagonistic action on the d2 receptor, it is likely that it impactsdopaminergic signaling pathways .

Pharmacokinetics

Following administration of this compound, the time to reach maximum plasma concentration (Tmax) is about half an hour . The relative bioavailability of the capsule formulation compared to the solution is 100% . The mean elimination half-life of this compound is 7 to 9 hours . Between 30 – 50 % of a single dose in humans is excreted unchanged in the urine within 48 – 72 hours .

Result of Action

The primary result of this compound’s action is the prevention of nausea and vomiting . By antagonizing the D2 receptor and potentially affecting the CTZ, this compound can suppress these symptoms .

Safety and Hazards

Trimethobenzamide may produce drowsiness, and patients are advised not to operate motor vehicles or other dangerous machinery until their individual responses have been determined. Concomitant use of alcohol with this compound may result in an adverse drug interaction. It is also recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Q & A

Q1: What is the molecular formula and weight of trimethobenzamide hydrochloride?

A1: The molecular formula of this compound hydrochloride is C13H20NO5 • HCl, and its molecular weight is 301.79 g/mol. (Derived from Pubchem CID: 5571)

Q2: Are there any studies regarding the stability of this compound under various conditions?

A2: Yes, a stability-indicating RP-HPLC method was developed and validated to assess the stability of this compound under various stress conditions. [] This method met ICH guidelines and demonstrated the drug's susceptibility to degradation in basic and oxidative conditions, highlighting the need for proper storage and handling. []

Q3: Does this compound exhibit any catalytic properties?

A3: this compound is primarily recognized for its antiemetic properties and is not known to possess significant catalytic properties relevant to chemical reactions.

Q4: Are there any computational models available for predicting the activity of this compound or related compounds?

A4: While specific computational models for this compound were not found within the provided research papers, the development of a stability-indicating RP-UPLC method highlights the use of analytical techniques for characterizing and quantifying the compound and its impurities. [] Such data can be valuable for building computational models to understand its behavior.

Q5: What formulation strategies have been explored to improve the stability, solubility, or bioavailability of this compound?

A5: One study reports an improved process for preparing this compound hydrochloride that minimizes impurities, contributing to a final product that meets regulatory specifications. [] Another study describes the use of a reverse osmosis membrane incorporating this compound, highlighting its potential application in drug delivery systems. [] These findings suggest ongoing efforts to optimize the formulation and delivery of this drug.

Q6: Are there specific safety regulations related to the handling and disposal of this compound?

A6: While specific SHE regulations are not discussed within these research papers, the emphasis on developing a robust analytical method for this compound with a proven mass balance underlines the importance of controlling its presence in pharmaceutical preparations and potentially in the environment. [] Adherence to standard pharmaceutical industry safety protocols and environmental regulations for handling and disposal of pharmaceuticals is crucial.

Q7: How does the administration route of this compound affect its efficacy in controlling postoperative nausea and vomiting?

A7: One study explored the efficacy of intravenous this compound in preventing postoperative nausea and vomiting in surgical patients. [] While not directly comparing different routes of administration, the study highlighted the importance of effective antiemetic agents in managing these complications and suggested that intravenous this compound could be a valuable option. [] Further research comparing different routes of administration is needed to draw definitive conclusions.

Q8: What animal models have been used to study the effects of this compound?

A8: Various animal models have been employed to investigate the effects of this compound. One study used rats to explore the drug's potential teratogenic effects, finding dose-dependent developmental retardation in bone and cartilage tissues. [] Another study investigated the influence of this compound on vestibular compensation in cats following unilateral labyrinthectomy, suggesting that it may improve recovery. [, ] Additionally, a study used a rat model of hippocampal sclerosis to examine the combined effects of this compound and theophylline, finding no significant impact on neuronal damage. [] These studies demonstrate the utility of animal models in understanding the drug's various effects.

Q9: What are the potential long-term effects of this compound use?

A9: One study investigated the long-term effects of in utero exposure to this compound in rats. [] The offspring of mothers exposed to this compound exhibited growth retardation, neurological damage affecting the brain and intestines, and signs of hepatic damage. [] This highlights the importance of carefully considering the risks and benefits of using this compound during pregnancy.

Q10: Have there been any attempts to develop targeted delivery systems for this compound?

A10: While specific targeted delivery systems for this compound were not discussed in the provided research papers, the incorporation of the drug into a reverse osmosis membrane suggests ongoing efforts to explore its potential in drug delivery applications. []

Q11: Are there any known biomarkers for predicting the efficacy of this compound or monitoring treatment response?

A11: The provided research articles do not discuss specific biomarkers for predicting this compound efficacy or monitoring treatment response. Further research is needed to explore potential biomarkers for personalized medicine approaches.

Q12: What analytical techniques have been used to characterize and quantify this compound?

A12: Several analytical techniques have been employed to study this compound. One study describes the development and validation of a stability-indicating high-performance liquid chromatography (HPLC) method for quantifying this compound in various samples. [] Another study presents an ion-pair column chromatographic method combined with UV spectrophotometry for assaying this compound hydrochloride in capsules and injections. [] Additionally, capillary gas chromatography was used to determine trazodone levels in biological samples, with this compound serving as an internal standard. [] These examples illustrate the diversity of analytical techniques used to characterize and quantify this drug in various matrices.

Q13: What is known about the dissolution rate and solubility of this compound in various media?

A13: While these research papers did not focus on the dissolution and solubility characteristics of this compound, these parameters are crucial for understanding its bioavailability and overall efficacy. Further research focusing on these aspects is necessary to optimize its formulation and delivery.

Q14: What validation parameters were considered when developing the analytical methods for this compound?

A14: The development and validation of a stability-indicating RP-UPLC method for this compound, adhering to ICH guidelines, highlights the importance of analytical method validation in pharmaceutical analysis. [] Key parameters considered during validation typically include accuracy, precision, specificity, linearity, range, robustness, and detection/quantitation limits. This ensures the reliability and reproducibility of the analytical data generated for quality control and regulatory purposes.